Cas no 1206979-63-6 (Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate)

• Product Name: Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate
• CAS No: 1206979-63-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD20040380
• CID: 1006853
• PubChem ID: 70700423
• Update Time: 2025-10-28

Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate
• 1H-pyrazolo[4,3-c]pyridine-6-carboxylic acid methyl ester
• Y5234
• MFCD20040380
• P12688
• AM86084
• Methyl1H-pyrazolo[4,3-c]pyridine-6-carboxylate
• PB23036
• 1206979-63-6
• CS-0049237
• AKOS016003392
• 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, 3-bromo-,methyl ester
• SY097679
• 1H-Pyrazolo[4,3-c]pyridine-6-carboxylic acid, methyl ester
• SCHEMBL24339322
• DTXSID20743260
• A892120
• AS-51442
• DB-061774
• methyl 2H-pyrazolo[4,3-c]pyridine-6-carboxylate

• MDL： MFCD20040380
• Inchi： 1S/C8H7N3O2/c1-13-8(12)7-2-6-5(3-9-7)4-10-11-6/h2-4H,1H3,(H,10,11)
• InChI Key： ZLWJSLSMYNDWPA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2=C(C=NN2)C=N1)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 67.87000
• LogP: 0.74450

Additional information on Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate

Comprehensive Overview of Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS No. 1206979-63-6)

Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS No. 1206979-63-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo-pyridine derivative serves as a versatile building block in organic synthesis, particularly in the development of novel drug candidates. Its molecular formula, C₉H₇N₃O₂, and distinct carboxylate ester functionality make it a valuable intermediate for medicinal chemistry applications.

The compound's pyrazolo[4,3-c]pyridine core is a privileged scaffold in drug discovery, often associated with bioactive molecules targeting kinases, GPCRs, and other therapeutic targets. Researchers have explored its potential in designing small-molecule inhibitors for various diseases, including inflammation, cancer, and metabolic disorders. The methyl ester group at the 6-position enhances its solubility and reactivity, facilitating further derivatization through hydrolysis or transesterification reactions.

In recent years, the demand for Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate has surged due to its role in developing next-generation pharmaceuticals. Its structural similarity to purine bases allows it to mimic natural substrates, making it a key component in nucleoside analog synthesis. This property aligns with current trends in antiviral and anticancer drug research, where modified nucleosides play a critical role.

Synthetic routes to CAS 1206979-63-6 typically involve cyclization reactions of appropriately substituted pyridine precursors, followed by esterification. The compound's purity and stability are crucial for downstream applications, prompting rigorous analytical characterization using HPLC, NMR, and mass spectrometry. These quality control measures ensure reproducibility in research settings and industrial-scale production.

From a commercial perspective, Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate is supplied by specialty chemical manufacturers under strict Good Manufacturing Practice (GMP) conditions. Its pricing reflects the complexity of synthesis and the growing demand from contract research organizations (CROs) engaged in high-throughput screening programs. The compound's structure-activity relationship (SAR) studies frequently appear in patent literature, underscoring its industrial relevance.

Environmental and safety assessments of 1206979-63-6 indicate proper handling requires standard laboratory precautions. While not classified as hazardous under current regulations, researchers must adhere to REACH and OSHA guidelines when working with this chemical. Its biodegradation profile and ecotoxicological data remain active areas of investigation as part of green chemistry initiatives.

The future outlook for Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate appears promising, particularly in personalized medicine applications. Its modular structure enables rapid generation of compound libraries for combinatorial chemistry approaches. Additionally, computational studies utilizing AI-driven drug design platforms frequently incorporate this scaffold due to its favorable pharmacokinetic properties and drug-likeness scores.

Academic and industrial researchers frequently inquire about the synthetic methodology for CAS 1206979-63-6, its spectroscopic data, and potential biological activities. These queries reflect the compound's multifaceted utility across chemical biology and materials science. Recent publications have demonstrated its incorporation into fluorescent probes and metal-organic frameworks (MOFs), expanding its applications beyond traditional medicinal chemistry.

For procurement specialists, understanding the global supply chain of Methyl 1H-pyrazolo[4,3-c]pyridine-6-carboxylate is essential. Major producers are concentrated in pharmaceutical hubs across North America, Europe, and Asia, with custom synthesis services increasingly available to meet diverse research needs. The compound's technical datasheet typically includes information on solubility (DMSO, methanol), storage conditions (2-8°C), and shelf life (2 years when properly stored).

Emerging trends suggest growing interest in the enantioselective synthesis of pyrazolo[4,3-c]pyridine derivatives, including 1206979-63-6, to access chiral drug candidates. This development aligns with the pharmaceutical industry's focus on stereochemically pure compounds. Furthermore, the compound's potential in proteolysis targeting chimera (PROTAC) design represents a cutting-edge application in targeted protein degradation therapeutics.